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Compound of Interest

Compound Name: O-Mesitoylhydroxylamine

CAS No.: 37477-17-1

Cat. No.: B14665627

Get Quote

Executive Summary
In electrophilic amination, MSH Reagent (O-Mesitylenesulfonylhydroxylamine) is the historical

gold standard for reactivity but suffers from severe instability and explosion hazards. O-
Mesitoylhydroxylamine (the carboxylic acid derivative) offers a significantly improved safety

profile and thermal stability. However, this stability comes at the cost of reduced electrophilicity,

necessitating distinct activation protocols. This guide details the stability metrics, handling

protocols, and mechanistic differences required to transition between these reagents.

Part 1: Structural & Stability Analysis
The fundamental difference lies in the leaving group attached to the hydroxylamine oxygen.

MSH possesses a sulfonate leaving group (high energy, excellent leaving ability), while O-
Mesitoylhydroxylamine possesses a carboxylate leaving group (lower energy, sterically

hindered).
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Feature
MSH Reagent (The
Standard)

O-Mesitoylhydroxylamine

(The Alternative)

IUPAC Name

O-(2,4,6-

Trimethylbenzenesulfonyl)hydr

oxylamine

O-(2,4,6-

Trimethylbenzoyl)hydroxylamin

e

Abbreviation MSH (Tamura's Reagent) Mes-ONH₂ (or O-Mesitoyl-HA)

Structure Type
Sulfonic Ester (

)

Carboxylic Ester (

)

Leaving Group
Mesitylenesulfonate (

)

Mesitoate (

)

CAS Number 36016-40-7 35967-34-3 (approx)

Stability Comparison Matrix
The primary driver for switching to O-Mesitoylhydroxylamine is safety. MSH is an energetic

compound that has caused documented laboratory explosions when dry.
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Stability Metric MSH Reagent O-Mesitoylhydroxylamine

Thermal Stability

Critical Hazard. Decomposes

exothermically above 0°C. Dry

crystals can explode

spontaneously at room temp.

High. Crystalline solid with a

sharp melting point of 128–

129°C. Stable at room

temperature for months.

Shock Sensitivity

High. Must be stored damp

(with water/DCM). Never

scrape dry crystals.

Low. Can be handled,

weighed, and scraped as a

standard organic solid.

Storage Conditions

-20°C (Freezer), strictly

wet/damp. Shelf life < 4 weeks

recommended.

Ambient or +4°C (Fridge), dry.

Shelf life > 1 year.

Hydrolytic Stability

Poor. Hydrolyzes rapidly in

moisture to Mesitylenesulfonic

acid and hydroxylamine.

Good. The steric bulk of the

mesitoyl group protects the

carbonyl from rapid hydrolysis.

Part 2: Mechanistic Implications & Reactivity
While O-Mesitoylhydroxylamine solves the stability problem, it alters the reaction mechanism.

MSH is a "hot" electrophile capable of aminating weak nucleophiles directly. O-
Mesitoylhydroxylamine is a "latent" electrophile.

Electrophilic Potential (Leaving Group Ability)
MSH: The sulfonate anion (

) is a weak base and excellent leaving group. The

bond is weak, facilitating rapid

attack by nucleophiles or spontaneous generation of nitrenoids.

O-Mesitoyl: The carboxylate anion (

) is a poorer leaving group. The

bond provides resonance stabilization, strengthening the
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bond.

Consequence: O-Mesitoylhydroxylamine often requires activation (e.g., protonation by

Brønsted acids or coordination by Lewis acids) to react with substrates that MSH would

aminate spontaneously.

Diagram: Comparative Activation Pathways
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Click to download full resolution via product page

Figure 1: Reaction pathways comparing the direct electrophilic attack of MSH versus the

activation-dependent pathway of O-Mesitoylhydroxylamine.

Part 3: Experimental Protocols
Synthesis of O-Mesitoylhydroxylamine (Stable Solid)
Reference: Adapted from Carpino, J. Am. Chem. Soc. 1960, 82, 3133.[1]

Objective: Isolate pure, crystalline O-Mesitoylhydroxylamine.
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Reagents:

t-Butyl N-mesitoyloxycarbamate (Precursor)[2][3][4][5][6][7]

Trifluoroacetic acid (TFA) or HCl/Dioxane

Dichloromethane (DCM)

Sat. NaHCO₃

Protocol:

Dissolution: Dissolve 10.0 mmol of t-butyl N-mesitoyloxycarbamate in 15 mL of DCM.

Deprotection: Cool to 0°C. Add 5 mL of TFA dropwise. Stir at 0°C for 30–60 mins. Monitor by

TLC for disappearance of starting material.

Note: Unlike MSH synthesis, this reaction does not require extreme blast shielding, though

standard PPE is mandatory.

Quench: Pour the mixture carefully into ice-cold sat. NaHCO₃ solution to neutralize TFA.

Extraction: Extract the aqueous layer with DCM (3 x 20 mL).

Drying: Dry combined organics over MgSO₄, filter, and concentrate in vacuo.

Crystallization: Recrystallize the residue from Benzene/Petroleum Ether (or Hexane/EtOAc).

Result: White needles. MP: 128–129°C.

Validation: IR spectrum should show carbonyl stretch (~1730 cm⁻¹) and amine stretches

(3200-3400 cm⁻¹).

Handling & Storage Guidelines
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Step MSH Reagent Protocol
O-Mesitoylhydroxylamine
Protocol

Weighing

Never weigh dry. Dissolve

entire batch in solvent and

titrate to determine

concentration.

Weigh directly on balance

paper. No special precautions

beyond standard toxicity PPE.

Solvent Choice

DCM, Ether (Must be kept

cold). Avoid nucleophilic

solvents (MeOH, Water).

Compatible with most organic

solvents (DCM, THF, Toluene,

MeOH).

Disposal
Quench carefully with dilute

NaOH/Sodium Bisulfite.

Treat as standard organic

chemical waste.

Part 4: Application Decision Guide
When should you use O-Mesitoylhydroxylamine over MSH?

Use O-Mesitoylhydroxylamine if:

You are performing routine aminations on robust nucleophiles (e.g., tertiary amines to

hydrazines, thioethers to sulfilimines).

You require long-term storage of the reagent.

Scale-up is required (>10g), where MSH explosion risks become unmanageable.

The reaction conditions allow for acid catalysis or elevated temperatures.

Use MSH (with caution) if:

The substrate is a weak nucleophile (e.g., electron-deficient pyridines).

The reaction must be performed at low temperature (< 0°C) due to substrate instability.

O-Mesitoylhydroxylamine fails to react even with acid activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability & Performance of O-
Mesitoylhydroxylamine vs. MSH Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14665627/docs#technical-guide-stability-
performance-of-o-mesitoylhydroxylamine-vs-msh-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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